Cas no 30562-55-1 (2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 30562-55-1
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1092845
• PubChem ID: 13396591
• Update Time: 2025-11-01

2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one
• 2-(2-phenylethyl)-3,4-dihydroisoquinolin-1-one
• 30562-55-1
• 1(2H)-Isoquinolinone, 3,4-dihydro-2-(2-phenylethyl)-

• Inchi： 1S/C17H17NO/c19-17-16-9-5-4-8-15(16)11-13-18(17)12-10-14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： PUUSHERYKMKMNL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCN1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one

2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 30562-55-1): An Overview

2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one, with the CAS number 30562-55-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this intriguing molecule.

The chemical structure of 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one is characterized by a dihydroisoquinoline core with a phenethyl substituent at the 2-position. The dihydroisoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the phenethyl group adds additional complexity and potential for modulating biological activity.

Synthesis of 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one can be achieved through several routes, including Pictet-Spengler reactions and reductive amination. One common method involves the condensation of an appropriate amine with a benzaldehyde derivative, followed by reduction to form the dihydroisoquinoline ring. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for research and development.

The biological properties of 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one have been extensively studied in various contexts. One of its notable activities is its potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin and dopamine. Inhibiting MAO can have therapeutic benefits in conditions such as depression and Parkinson's disease. Studies have shown that 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one exhibits selective inhibition of MAO-B over MAO-A, which is advantageous for minimizing side effects associated with non-selective inhibitors.

Beyond its MAO-inhibitory properties, 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases. Additionally, it has shown potential as an anti-inflammatory agent, which could be beneficial in conditions characterized by chronic inflammation.

In the realm of cancer research, 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one has been evaluated for its anticancer properties. Studies have indicated that it can induce apoptosis in cancer cells and inhibit cell proliferation. The mechanism of action appears to involve modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound may have therapeutic potential in oncology.

The pharmacokinetic properties of 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one are also important considerations for its development as a therapeutic agent. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

In conclusion, 2-Phenethyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 30562-55-1) is a multifaceted compound with a range of biological activities that make it an attractive target for drug discovery and development. Its potential applications in treating neurological disorders, inflammation, and cancer highlight its significance in modern medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.